Cas no 118-71-8 (Maltol)

Maltol is a naturally occurring organic compound used as a flavor enhancer in various applications. Its key advantages include its fruity and sweet odor characteristics, high solubility in water and alcohols, and thermal stability, making it suitable for use in food, beverage, and fragrance industries.
Maltol structure
Maltol structure
Product Name:Maltol
CAS No:118-71-8
MF:C6H6O3
MW:126.110042095184
MDL:MFCD00006578
CID:35884
PubChem ID:8369
Update Time:2025-09-08

Maltol Chemical and Physical Properties

Names and Identifiers

    • 3-Hydroxy-2-methyl-4H-pyran-4-one
    • 2-hydroxy-3-methyl-4H-pyran-4-one (maltol)
    • 2-Methyl pyromeconic acid
    • 2-Methyl-3-hydroxy-.gamma.-pyranone
    • 2-Methyl-3-hydroxy-4-pyrone
    • 2-Methyl-3-hydroxy-gamma.-pyranone
    • 2-Methyl-3-hydroxypyrone
    • 2-Methyl-3-oxy-gamma-pyrone
    • 2-Methylpromeconicacid
    • 3-Hydroxy-2-methyl-4-pyrone
    • Maltol
    • Maltol FCC IV
    • MALTOL(RG)
    • 2-methyl-3-hydroxy-4H-pyran-4-one
    • 2-methyl-3-hydroxy-4-pyranone
    • 2-methyl-3-oxy-4H-pyran-4-one
    • 3-Hydroxy-2-methyl-4-pyrone,Maltol
    • FEMA 2656
    • Laricin
    • MALTENE
    • MALTOL FCC
    • Palatone
    • Talmon
    • Veltol
    • Vetol
    • Larixinic acid
    • [ "" ]
    • NSC 2829
    • Methyl maltol
    • 甲基麦芽酚
    • Larixic acid
    • Corps praline
    • 4H-Pyran-4-one, 3-hydroxy-2-methyl-
    • Maltol (natural)
    • 3-Hydroxy-2-methyl-gamma-pyrone
    • 2-Methylpyromeconic acid
    • 3-hydroxy-2-methylpyran-4-one
    • 3-Hydroxy-2-methylpyrone
    • 3-Hydroxy-2-methyl-pyran-4-one
    • 3-Hydroxy-2-methyl-4-pyranone
    • SMR000059093
    • MLS000069412
    • MLS002415738
    • MLS001424145
    • MLSMR
    • MDL: MFCD00006578
    • Inchi: 1S/C6H6O3/c1-4-6(8)5(7)2-3-9-4/h2-3,8H,1H3
    • InChI Key: XPCTZQVDEJYUGT-UHFFFAOYSA-N
    • SMILES: CC1OC=CC(=O)C=1O
    • BRN: 112169

Computed Properties

  • Exact Mass: 126.03200
  • Monoisotopic Mass: 126.032
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 5
  • XLogP3: 0.4
  • Topological Polar Surface Area: 46.5

Experimental Properties

  • Color/Form: Powder
  • Density: 1.046 g/mL at 25 °C
  • Melting Point: 161.0 to 165.0 deg-C
  • Boiling Point: 170 ºC (10 mmHg)
  • Flash Point: 198 °F
  • Refractive Index: n20/D 1.541
  • PH: 5.3 (0.5g/l, H2O)
  • Solubility: methanol: 50 mg/mL, clear
  • Water Partition Coefficient: 1.2 g/100 mL (25 ºC)
  • PSA: 50.44000
  • LogP: 0.65380
  • Solubility: Soluble in hot water, chloroform, ethanol, slightly soluble in benzene, ether, insoluble in petroleum ether.
  • Merck: 5713
  • FEMA: 2656

Maltol Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H302,H315,H319,H335
  • Warning Statement: P261,P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 22-36/37/38
  • Safety Instruction: S37-S37/39-S26-S36-S36/37/39
  • RTECS:UQ1050000
  • Hazardous Material Identification: Xn
  • TSCA:Yes
  • Explosive Limit:25%
  • Storage Condition:Store at room temperature
  • Risk Phrases:R22; R36/37/38
  • Safety Term:S26;S37/39

Maltol Customs Data

  • HS CODE:2932999099
  • Customs Data:

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Maltol Spectrogram

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